Cas no 118157-05-4 (1-(3-phenylpropyl)-1,4-diazepane)

• Product Name: 1-(3-phenylpropyl)-1,4-diazepane
• CAS No: 118157-05-4
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD09055246
• CID: 131779
• PubChem ID: 20118808
• Update Time: 2025-05-20

1-(3-phenylpropyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride
• 1-(3-phenylpropyl)-1,4-diazepane
• 1H-1,4-Diazepine,hexahydro-1-(3-phenylpropyl)-
• hexahydro-1-(3-phenylpropyl)-1H-1,4-Diazepine
• FT-0746164
• 1-(3-PHENYLPROPYL)-1,4-DIAZEPANEDIHYDROCHLORIDE
• 118157-05-4
• AKOS000160455
• SCHEMBL3246702
• EN300-64611
• Z228588258
• MFCD09055246
• 1H-1,4-Diazepine, hexahydro-1-(3-phenylpropyl)-

• MDL： MFCD09055246
• Inchi： 1S/C14H22N2/c1-2-6-14(7-3-1)8-4-11-16-12-5-9-15-10-13-16/h1-3,6-7,15H,4-5,8-13H2
• InChI Key： QUITYRPYRQXLRN-UHFFFAOYSA-N
• SMILES： N1(CCCC2C=CC=CC=2)CCNCCC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.965±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),

Additional information on 1-(3-phenylpropyl)-1,4-diazepane

1-(3-Phenylpropyl)-1,4-Diazepane: A Comprehensive Overview

1-(3-Phenylpropyl)-1,4-diazepane, also known by its CAS number CAS No. 118157-05-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The structure of 1-(3-phenylpropyl)-1,4-diazepane consists of a 1,4-diazepane ring substituted with a 3-phenylpropyl group at the 1-position. This substitution pattern imparts unique chemical and biological properties to the molecule, making it a subject of extensive research.

The synthesis of 1-(3-phenylpropyl)-1,4-diazepane involves multi-step organic reactions, often utilizing ring-closing techniques or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of diazepane derivatives, including this compound. Researchers have explored various starting materials and reaction conditions to optimize the yield and purity of 1-(3-phenylpropyl)-1,4-diazepane, ensuring its suitability for both academic and industrial applications.

In terms of chemical properties, 1-(3-phenylpropyl)-1,4-diazepane exhibits moderate lipophilicity due to the presence of the phenyl group and the diazepane ring system. This characteristic makes it a potential candidate for drug delivery systems, where lipophilicity plays a crucial role in bioavailability. Recent studies have focused on modifying the substituents on the diazepane ring to enhance solubility and stability without compromising its pharmacological activity.

The biological activity of 1-(3-phenylpropyl)-1,4-diazepane has been a focal point in recent research. Preclinical studies suggest that this compound may possess neuroprotective properties, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Additionally, its ability to modulate ion channels has been explored in the context of pain management and cardiovascular diseases.

The application of computational chemistry tools has significantly advanced our understanding of 1-(3-phenylpropyl)-1,4-diazepane. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have been employed to predict the electronic properties and reactivity of this compound under various conditions.

In conclusion, 1-(3-phenylpropyl)-1,4-diazepane, with its unique structure and promising biological properties, continues to be a subject of intense research. As new methodologies emerge in synthetic chemistry and computational modeling, the potential applications of this compound are expected to expand further. Its role in drug discovery and material science underscores its importance as a versatile molecule in contemporary chemical research.